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Compound of Interest

Compound Name: Disperse orange 149

CAS No.: 151126-94-2

Cat. No.: B1174647

Get Quote

This guide provides a comparative overview of analytical methodologies for the detection and

quantification of Disperse Orange 149 in textile materials. It is intended for researchers,

scientists, and quality control professionals in the textile and chemical safety industries. The

guide details two primary approaches: the direct analysis of the intact dye molecule and the

indirect analysis of its constituent aromatic amines after chemical reduction, reflecting industry-

standard practices.

Introduction to Disperse Orange 149
Disperse Orange 149 is a monoazo disperse dye used for coloring synthetic fibers, particularly

polyester. As an azo dye, it possesses the characteristic nitrogen-nitrogen double bond (-

N=N-). Concerns over the safety of some azo dyes stem from their potential to undergo

reductive cleavage of this azo bond, which can release potentially carcinogenic aromatic

amines. Consequently, robust and validated analytical methods are crucial for regulatory

compliance and consumer safety.

Method Comparison: Direct vs. Indirect Analysis
Two principal strategies are employed for the analysis of Disperse Orange 149 in textiles:
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Direct Analysis (Intact Dye): This approach involves extracting the complete Disperse
Orange 149 molecule from the textile matrix and quantifying it directly. High-Performance

Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) or tandem Mass

Spectrometry (LC-MS/MS) are the techniques of choice for this purpose. This method

confirms the presence of the specific dye itself.

Indirect Analysis (Aromatic Amine): This is the standard regulatory approach, outlined in

methods like EN ISO 14362-1:2017.[1][2][3] It does not detect the parent dye. Instead, it

uses a strong reducing agent (sodium dithionite) to chemically break the azo bond and

release the constituent aromatic amines. These amines are then extracted and analyzed,

typically by Gas Chromatography-Mass Spectrometry (GC-MS). This method targets the

regulated, potentially hazardous breakdown products. For Disperse Orange 149, one of the

cleavage products would be aniline.

Quantitative Performance Data
The following table summarizes the performance validation parameters for the direct analysis

of Disperse Orange 149 and the indirect analysis of its potential cleavage products.
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Parameter Method Analyte Performance

Limit of Detection

(LOD)
HPLC-DAD Disperse Orange 149 1.0 mg/kg[4]

LC-MS/MS Disperse Orange 149 1.0 µg/kg[4]

GC-MS Aromatic Amines 0.1 - 3.0 mg/kg

Linearity (r) HPLC-DAD Disperse Orange 149
> 0.995 (0.5 - 250

mg/L)[4]

LC-MS/MS Disperse Orange 149
> 0.995 (0.5 - 200

µg/L)[4]

GC-MS 4-Aminoazobenzene
Linear (1.0 - 150.0

mg/L)

Recovery
HPLC-DAD / LC-

MS/MS
Disperse Orange 149 92.1% - 98.7%[4]

GC-MS Aromatic Amines > 70%

Precision (RSD)
HPLC-DAD / LC-

MS/MS
Disperse Orange 149 < 8.0%[4]

GC-MS Aromatic Amines < 10%

Experimental Protocols
Method 1: Direct Analysis via HPLC-DAD / LC-MS/MS
This protocol is based on the direct extraction and quantification of the intact Disperse Orange
149 dye.[4]

1. Sample Preparation and Extraction:

Cut a representative textile sample (approx. 1g) into small pieces.
Place the sample into an extraction vessel.
Add a suitable solvent such as chlorobenzene to completely immerse the textile.
Perform solvent extraction using an appropriate method (e.g., ultrasonic bath or Soxhlet).
For textiles dyed with disperse dyes, xylene is also a commonly used extraction solvent.[1][3]
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After extraction, remove the solvent completely using a rotary evaporator.
Re-dissolve the dried extract in a known volume of methanol or mobile phase for analysis.

2. Instrumental Analysis (HPLC-DAD):

Chromatographic Column: C18 reversed-phase column.
Mobile Phase: A gradient of acetonitrile and 0.1% phosphoric acid solution.
Flow Rate: Typically 1.0 mL/min.
Detection: Diode-Array Detector (DAD) set to the maximum absorbance wavelength of
Disperse Orange 149 (approx. 420 nm).[4]
Quantification: Based on a calibration curve prepared from certified standards of Disperse
Orange 149.

Method 2: Indirect Analysis via GC-MS (Based on EN
ISO 14362-1:2017)
This protocol outlines the standard procedure for detecting regulated aromatic amines resulting

from the reductive cleavage of azo dyes.

1. Dye Extraction (for Disperse Dyes):

Weigh 1.0 g of the textile sample, cut into small pieces.
Place the sample in a flask and add 10 mL of xylene.[1][3]
Heat the mixture in a sealed vessel at a suitable temperature (e.g., 100-120°C) for a defined
period to extract the disperse dye.
Cool the vessel and transfer the xylene extract to a new flask for the reduction step.

2. Reductive Cleavage:

Prepare a citrate buffer solution (pH 6.0) and heat it to 70°C.
Add the xylene extract to the pre-heated buffer solution.
Add a freshly prepared aqueous solution of sodium dithionite (Na₂S₂O₄) to the mixture. This
initiates the cleavage of the azo bond.
Maintain the reaction at 70°C for 30 minutes with occasional shaking.

3. Amine Extraction and Concentration:

Cool the reaction mixture to room temperature.
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Perform a liquid-liquid extraction using a suitable organic solvent like tert-butyl methyl ether
(MTBE).
Separate the organic phase, which now contains the aromatic amines.
Concentrate the extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

4. Instrumental Analysis (GC-MS):

GC Column: A mid-polarity column such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS).
Injector: Splitless mode, 250°C.
Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).
Oven Program: Start at 50°C, ramp to 300°C.
MS Detector: Electron Ionization (EI) mode.
Acquisition: Scan mode for identification and Selected Ion Monitoring (SIM) mode for
quantification of target amines.
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Diagram 1: General Workflow for Textile Dye Analysis
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Diagram 1: General Workflow for Textile Dye Analysis
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Diagram 2: Logical Comparison of Methods
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Diagram 2: Logical Comparison of Methods

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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